Cas no 1805970-45-9 (3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1805970-45-9
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4856359
• Update Time: 2025-05-24

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H9F2N3O/c1-15-7-4-5(9(10)11)8(13)6(14-7)2-3-12/h4,9H,2,13H2,1H3
• InChI Key： ICCHHGQGBJXDPU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC#N)C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805970-45-9, known as 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structural features, which include an amino group at position 3, a difluoromethyl group at position 4, a methoxy group at position 6, and an acetonitrile group at position 2 of the pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of multiple functional groups in 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile makes it a promising candidate for exploring interactions with enzymes, receptors, and other biomolecules. For instance, the amino group can act as a hydrogen bond donor, while the acetonitrile group can serve as an electron-withdrawing substituent, enhancing the molecule's reactivity and bioavailability.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These techniques not only improve yield but also ensure the purity and stability of the final product.

One of the most notable applications of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile is in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism has made it a potential candidate for herbicide development. Recent field trials have demonstrated its efficacy in controlling invasive weed species without causing significant harm to crops or the environment.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for developing treatments for chronic diseases such as arthritis and neurodegenerative disorders. The difluoromethyl group is particularly interesting due to its potential to enhance pharmacokinetic properties, such as absorption and distribution.

The structural versatility of 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile also lends itself to materials science applications. Researchers have explored its use as a precursor for synthesizing advanced materials with tailored electronic properties. For example, its ability to form stable coordination complexes makes it a valuable component in the development of sensors and catalysts.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that it undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. This characteristic is advantageous for minimizing ecological risks associated with its use in agrochemicals or industrial processes.

In conclusion, 3-Amino-4-(difluoromethyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1805970-45-9) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within medicinal chemistry, agriculture, and materials science.